BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Ethylnicotinic acid chemical structure and
IUPAC name

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Ethylnicotinic acid

Cat. No.: B1362757

An In-depth Technical Guide to 2-Ethylnicotinic Acid: Structure, Properties, Synthesis, and
Applications

Introduction

2-Ethylnicotinic acid, a substituted pyridinecarboxylic acid, serves as a crucial building block
in the development of advanced pharmaceutical and agrochemical compounds. Its unique
structural features, comprising a pyridine core functionalized with both a carboxylic acid and an
ethyl group, make it a versatile synthon for medicinal chemists. This guide provides a
comprehensive technical overview for researchers, scientists, and drug development
professionals, detailing its chemical identity, physicochemical properties, a representative
synthetic pathway, and its significant applications, particularly in the realm of central nervous
system (CNS) drug discovery.

Chemical Identity and Structure

The fundamental characteristics of a molecule are defined by its structure and nomenclature.

IUPAC Name: The systematic name for this compound under the rules of the International
Union of Pure and Applied Chemistry (IUPAC) is 2-ethylpyridine-3-carboxylic acid.[1]

Chemical Structure: The molecule consists of a pyridine ring, which is a six-membered
aromatic heterocycle containing one nitrogen atom. An ethyl group (-CH2CH?3) is attached at
position 2 of the ring, and a carboxylic acid group (-COOH) is at position 3.
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Synthesis Workflow

Reactants:

s Base catalyst Step 1: Condensation Reaction Ammonia source_y [ Step 2: Cyclization with Ammonia | _Acid/Base catalyst Step 3: Hydrolysis. Purification Final Product
- Haloalkyl Ketone (Formation of Butenoate intermediate) (Formation of Pyridine Ring) (Conversion of Ester to Carboxylic Acid) (Crystallization/Chromatography) 2-Ethylnicotinic Acid

Aminoacrylate
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Nicotinic Acid Receptor Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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